![molecular formula C18H20N2O2 B3982246 N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide](/img/structure/B3982246.png)
N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide
Overview
Description
N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide, also known as MB-PB, is a chemical compound that has attracted significant scientific attention due to its potential applications in research and medicine.
Mechanism of Action
N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide exerts its anti-cancer effects by inhibiting the activity of specific enzymes and proteins that are involved in cell signaling pathways. Specifically, it targets the protein kinases AKT and ERK, which are involved in cell proliferation and survival. By inhibiting these proteins, this compound can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and physiological effects:
This compound has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy. Additionally, it has been shown to have anti-inflammatory effects and may have potential applications in the treatment of other diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide is its specificity for cancer cells, which minimizes off-target effects. However, its effectiveness may be limited by the development of resistance in cancer cells over time. Additionally, its solubility in water is limited, which may pose challenges for its use in certain experimental settings.
Future Directions
There are several potential future directions for research on N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide. One area of interest is the development of more effective delivery methods to improve its solubility and bioavailability. Additionally, further studies are needed to better understand its mechanism of action and potential applications in the treatment of other diseases. Finally, research on the development of this compound analogs with improved potency and selectivity may lead to the discovery of even more effective cancer therapies.
Scientific Research Applications
N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo by targeting specific enzymes and proteins involved in cell signaling pathways. Additionally, this compound has been investigated for its potential use as a diagnostic tool for cancer detection.
properties
IUPAC Name |
N-[4-(3-methylbutanoylamino)phenyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c1-13(2)12-17(21)19-15-8-10-16(11-9-15)20-18(22)14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3,(H,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEOFAWMFSYQTGF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.